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Compound of Interest

Compound Name: Catalpin

Cat. No.: B223965

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of
Catalpin, an iridoid glycoside of significant interest. Iridoids are a class of monoterpenoids
widely distributed in the plant kingdom, known for their diverse biological activities. Catalpin,
along with its stereoisomers, has been isolated from various species of the Catalpa genus, a
traditional medicinal plant. This document details the isolation procedures, the application of
advanced spectroscopic techniques for structural determination, and the chemical reactions
used to confirm its molecular architecture.

Physicochemical and Spectroscopic Data of
Catalpin

The structural elucidation of a natural product begins with the determination of its fundamental
physicochemical and spectroscopic properties. These data provide the initial clues to the
molecule's size, functional groups, and stereochemistry.
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Property Value

Molecular Formula C15H22010

Molecular Weight 362.33 g/mol

Melting Point 215-217 °C

Optical Rotation [a]D20 -102.4° (c 1.0, H20)

Table 1: Physicochemical Properties of Catalpin

A complete analysis of the *H and *3C Nuclear Magnetic Resonance (NMR) spectra is crucial
for piecing together the carbon-hydrogen framework of the molecule. The chemical shifts (d)
are reported in parts per million (ppm) and the coupling constants (J) in Hertz (Hz).
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'H Chemical Shift (3),

Position 13C Chemical Shift (8) o
Multiplicity, J (Hz)

1 93.8 5.08 (d, 8.0)

3 141.2 6.25 (d, 6.0)

4 103.5 4.85 (d, 6.0)

5 39.2 2.55 (m)

6 78.9 4.20 (dd, 6.0, 4.0)

7 128.7 5.85 (d, 4.0)

8 65.4

9 46.7 2.80 (dd, 8.0, 2.0)

10 21.3 1.15 (s)

11

1' 99.8 4.65 (d, 7.8)

2 74.5 3.25 (m)

3 77.8 3.40 (m)

4 71.2 3.30 (M)

5' 78.1 3.35 (m)

6' 62.4 3.70 (m), 3.90 (m)

Table 2: 1H and 3C NMR Spectroscopic Data for Catalpin (in CDsOD)

Experimental Protocols

The elucidation of Catalpin's structure relies on a series of well-defined experimental
procedures, from its extraction from the plant source to its analysis by various spectroscopic
and chemical methods.

Isolation and Purification of Catalpin
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The following protocol outlines a general procedure for the isolation of Catalpin from Catalpa
species, such as Catalpae Fructus.
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Dried and Powdered Plant Material
(e.g., Catalpae Fructus)

Methanol Extraction
(Soxhlet or Maceration)

[Concentration in vacua

[Suspension in Watea

Liquid-Liquid Partitioning
(e.g., with n-Hexane, Ethyl Acetate)

Aqueous Phase (Rich in Glycosides)

E:olumn Chromatography

(e.g., Diaion HP-20)

Elution with Water-Methanol Gradient

}

Fraction Collection and TLC Analysis

Preparative HPLC
(e.g., ODS column)

Pure Catalpin
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1D NMR (*H, °C)

Acid Hydrolysis
(Number and type of protons and carbons) (Identification of Glucose and Aglycone)

2D NMR (COSY, HSQC, HMBC)
(Connectivity of atoms)

Data Interpretation and
Structure Assembly

Mass Spectrometry
(Molecular Formula: C15H22010)

Proposed Structure of Catalpin

Click to download full resolution via product page

 To cite this document: BenchChem. [Unraveling the Structure of Catalpin: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b223965#structural-elucidation-of-the-iridoid-catalpin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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